Cas no 1423719-88-3 (3-ethylpyridine-2-carboxylic acid hydrochloride)

• Product Name: 3-ethylpyridine-2-carboxylic acid hydrochloride
• CAS No: 1423719-88-3
• MF: C₈H₁₀ClNO₂
• MW: 187.623501300812
• CID: 4598648
• PubChem ID: 71757728
• Update Time: 2025-05-20

3-ethylpyridine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-ethylpyridine-2-carboxylic acid hydrochloride

• Inchi： 1S/C8H9NO2.ClH/c1-2-6-4-3-5-9-7(6)8(10)11;/h3-5H,2H2,1H3,(H,10,11);1H
• InChI Key： KCPZOENCUXTBDP-UHFFFAOYSA-N
• SMILES： C(C1C=CC=NC=1C(=O)O)C.Cl

3-ethylpyridine-2-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-ethylpyridine-2-carboxylic acid hydrochloride

3-Ethylpyridine-2-Carboxylic Acid Hydrochloride: A Comprehensive Overview

The compound 3-ethylpyridine-2-carboxylic acid hydrochloride (CAS No. 1423719-88-3) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and biological activities. The long-chain carboxylic acid group attached to the pyridine ring introduces additional functional diversity, making this compound a valuable substrate for further chemical modifications and applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-ethylpyridine-2-carboxylic acid hydrochloride through various routes, including catalytic hydrogenation and coupling reactions. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for its application in sensitive environments such as pharmaceuticals and agrochemicals.

The structural features of 3-ethylpyridine-2-carboxylic acid hydrochloride make it an ideal candidate for exploring its pharmacological properties. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant activities, which are attributed to its ability to scavenge free radicals and modulate cellular signaling pathways. These findings align with the growing interest in natural and synthetic compounds with bioactive properties, particularly in the context of drug discovery.

In terms of physical properties, 3-ethylpyridine-2-carboxylic acid hydrochloride has a melting point of approximately 180°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in organic synthesis reactions, where precise control over solubility is essential for achieving desired reaction outcomes.

The application of 3-ethylpyridine-2-carboxylic acid hydrochloride extends beyond traditional chemical synthesis. Recent research has explored its role as a precursor in the development of advanced materials, including coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies due to their high surface area and tunable pore structures.

From an environmental perspective, the synthesis and application of 3-ethylpyridine-2-carboxylic acid hydrochloride are being optimized to minimize ecological impact. Green chemistry principles are increasingly being integrated into its production processes, emphasizing the use of renewable feedstocks, energy-efficient reaction conditions, and waste reduction strategies.

In conclusion, 3-ethylpyridine-2-carboxylic acid hydrochloride (CAS No. 1423719-88-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific innovations.